Cas no 2229123-80-0 (1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropan-1-ol)

• Product Name: 1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropan-1-ol
• CAS No: 2229123-80-0
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• CID: 6259460
• PubChem ID: 165781827
• Update Time: 2025-05-20

1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropan-1-ol
• 1-[(5-bromo-2-chloropyridin-3-yl)methyl]cyclopropan-1-ol
• 2229123-80-0
• EN300-1937005

• Inchi： 1S/C9H9BrClNO/c10-7-3-6(8(11)12-5-7)4-9(13)1-2-9/h3,5,13H,1-2,4H2
• InChI Key： LXSSVSCCZGECDR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CC1(CC1)O)Cl

Computed Properties

• Exact Mass: 260.95560g/mol
• Monoisotopic Mass: 260.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropan-1-ol

Comprehensive Guide to 1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropan-1-ol (CAS No. 2229123-80-0)

1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropan-1-ol (CAS 2229123-80-0) is a specialized halogenated pyridine derivative with a unique cyclopropanol functional group. This compound has gained significant attention in pharmaceutical and agrochemical research due to its structural complexity and potential as a building block for drug discovery. The presence of both bromine and chlorine substituents on the pyridine ring makes it particularly valuable for cross-coupling reactions, a hot topic in modern synthetic chemistry.

Recent trends in medicinal chemistry show growing interest in pyridine-based compounds like 1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropan-1-ol as potential kinase inhibitors. Researchers are particularly focused on how the cyclopropyl alcohol moiety might influence molecular conformation and biological activity. Many scientists searching for "halopyridine synthesis" or "drug discovery building blocks" will find this compound structurally interesting for their work.

The physical properties of CAS 2229123-80-0 make it suitable for various applications. With a molecular weight of 276.55 g/mol, this white to off-white crystalline powder typically shows good stability under standard laboratory conditions. Its solubility profile - moderately soluble in organic solvents like dichloromethane and tetrahydrofuran but poorly soluble in water - makes it ideal for organic synthesis applications. These characteristics are frequently searched by chemists looking for "water-soluble pyridine derivatives" or "stable halogenated compounds".

In pharmaceutical applications, the 1-(5-bromo-2-chloropyridin-3-yl)methyl fragment of this compound serves as an excellent intermediate for creating more complex molecules. The cyclopropan-1-ol group introduces interesting steric and electronic effects that can significantly alter a molecule's biological properties. Current research trends indicate particular interest in using such structures for developing central nervous system (CNS) drugs, answering frequent search queries about "CNS-active pyridine compounds".

The synthetic versatility of 1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropan-1-ol makes it valuable for palladium-catalyzed coupling reactions, a technique dominating modern literature searches. The 5-bromo position is especially reactive in Suzuki-Miyaura and Buchwald-Hartwig couplings, while the 2-chloro substituent can participate in selective nucleophilic aromatic substitution reactions. These properties align with the growing demand for "multifunctional coupling partners" in chemical databases.

Quality control of CAS 2229123-80-0 typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) purity tests generally show ≥95% purity, while nuclear magnetic resonance (NMR) spectroscopy confirms the expected 1H and 13C patterns. These analytical parameters are crucial for researchers searching for "high-purity pyridine derivatives" or "NMR-characterized building blocks".

From a safety perspective, standard laboratory precautions are sufficient when handling 1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropan-1-ol. Proper personal protective equipment including gloves and safety glasses should be used, as with any fine chemical. The compound's stability profile makes it suitable for standard shipping and storage conditions, addressing common search concerns about "stable halogenated pyridine storage".

The market for specialized pyridine derivatives like 2229123-80-0 has grown steadily, particularly in regions with strong pharmaceutical and agrochemical industries. Recent patent literature shows increasing references to similar structures, indicating their rising importance in intellectual property development. This trend responds to frequent searches about "patented pyridine compounds" and "emerging chemical intermediates".

Future research directions for 1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropan-1-ol may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalysis. The unique combination of halogen atoms and cyclopropyl alcohol functionality offers intriguing possibilities for materials science applications. These potential uses align with growing interest in "functionalized pyridine materials" and "heterocyclic catalysts" in scientific literature searches.

For researchers considering 1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropan-1-ol in their work, several synthetic strategies merit attention. The compound can serve as a precursor for various heterocyclic systems, and its hydroxyl group allows for further functionalization through standard protection-deprotection strategies. These applications respond to common search queries about "versatile pyridine intermediates" and "hydroxyl group transformations".

In conclusion, 1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropan-1-ol (CAS 2229123-80-0) represents a valuable addition to the toolkit of medicinal and synthetic chemists. Its unique structural features and synthetic versatility position it as an important compound in contemporary drug discovery and materials research, addressing numerous current scientific interests and search trends in the field of heterocyclic chemistry.